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Compound of Interest

Compound Name:
2-Chloro-6-(1-

ethoxyethenyl)pyrazine

CAS No.: 2137845-39-5

Cat. No.: B2563410

Get Quote

Chemical Profile & Hazard Identification
Before disposal, you must understand the specific functional group risks that dictate the waste

stream. This compound is not merely a "chlorinated solvent"; it is a reactive intermediate.
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Property Description
Critical Disposal
Implication

Functional Group 1 Vinyl Ether (1-Ethoxyethenyl)

Acid Sensitive: Hydrolyzes

exothermically in the presence

of acids to form acetyl-

pyrazines and ethanol.

Polymerizable.

Functional Group 2 Chloropyrazine

Halogenated: Mandates

disposal in the "Halogenated

Organic" waste stream (EPA F-

list or D-list equivalent).

Physical State Liquid or Low-Melting Solid

Likely combustible. Flash point

generally >60°C for this class,

but treat as Flammable (D001).

Stability Metastable

Prone to hydrolysis if stored in

humid/acidic conditions.

Potential peroxide former upon

long-term storage (ether

linkage).

⚠️ Critical Safety Warning: The "Acid Trap"
Do not dispose of this chemical in a communal halogenated waste container that contains

acidic byproducts (e.g., DCM extractions from acid workups).

Mechanism: Trace acid catalyzes the hydrolysis of the vinyl ether.

Result: Exotherm (heat generation)

Pressure buildup in the drum

Potential rupture or explosion.

Pre-Disposal Stabilization Protocol
Perform this assessment before adding the chemical to any waste container.
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Objective: Ensure the material is chemically quiescent before it enters the waste stream.

Step 1: Peroxide & Polymerization Check
If the bottle is old (>1 year) or shows crystal formation around the cap:

Do not open. Crystals may be peroxides (from the ether) or polymers.

Contact EHS immediately for remote opening or reactive waste pickup.

Step 2: Neutralization (The "Quench")
If the material is pure or in a reaction mixture:

Dilution: Dilute the material with a compatible non-halogenated solvent (e.g., Ethanol or Ethyl

Acetate) if it is neat.

Basification: Wash the organic layer with saturated Sodium Bicarbonate (

) or add a small amount of triethylamine (1% v/v) to the waste solution.

Why? This buffers the solution, preventing acid-catalyzed hydrolysis of the vinyl ether

group inside the waste container.

Verification: Check pH with a dipstick. Ensure pH

7.

Waste Segregation & Packaging
Once stabilized, the material must be segregated according to RCRA (Resource Conservation

and Recovery Act) standards.

Primary Waste Stream:Halogenated Organic Waste

RCRA Codes (Typical):

D001 (Ignitable)

F002/F001 (If mixed with spent halogenated solvents)
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D003 (Reactive - Only if unquenched/polymerizing, avoid this by following Step 2)

Compatibility Matrix
Compatible (Mix With) INCOMPATIBLE (Do NOT Mix With)

Dichloromethane (Neutral)
Strong Acids (HCl,

)

Chloroform

Lewis Acids (

,

)

Ethyl Acetate / Acetone Strong Oxidizers (Permanganates)

Triethylamine (Trace) Aqueous Acidic Waste

Disposal Workflow Visualization
The following diagram illustrates the decision logic for disposing of 2-Chloro-6-(1-
ethoxyethenyl)pyrazine to prevent accidents.
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Start: 2-Chloro-6-(1-ethoxyethenyl)pyrazine
Waste Generation

Check Physical State & Age
(Crystals present?)

STOP: Potential Peroxides/Polymers.
Contact EHS Specialists.

Yes (Crystals/Old)

Stabilization Step:
Dilute & Buffer with 1% Et3N or NaHCO3 wash

No (Liquid/Clear)

Verify pH >= 7

Acidic (<7)

Select Container:
Halogenated Organic Waste

(Polyethylene/Glass)

Neutral/Basic (>=7)

Labeling:
'Halogenated Waste'

'Contains Vinyl Ether - Keep Basic'

Final Disposal:
RCRA Incineration

Click to download full resolution via product page

Caption: Decision tree for the safe stabilization and segregation of vinyl-ether substituted

pyrazines.

Emergency Spill Procedures
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If a spill occurs outside the fume hood:

Evacuate & Ventilate: Vinyl ethers can be volatile and form explosive vapor mixtures.

PPE: Wear Nitrile gloves (double gloved), lab coat, and safety goggles.

Absorb: Use a non-acidic absorbent (e.g., vermiculite or clay).

Avoid: Do not use paper towels if the spill is large (surface area increases evaporation).

Clean: Wipe area with a mild soap/water solution. Do not use bleach (potential reaction with

nitrogen heterocycle).

Disposal of Debris: Bag all contaminated absorbents as Solid Halogenated Hazardous

Waste.

References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).

Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,

Updated Version. National Academies Press. [Link]

U.S. Environmental Protection Agency. (2024). Defining Hazardous Waste: Listed Waste and

Characteristic Hazardous Waste. EPA.gov. [Link]

PubChem. (n.d.).[1] Compound Summary: Chloropyrazine.[2] National Library of Medicine.

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Phone: (601) 213-4426
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